1-Morpholin-4-ylpropan-2-yl 2-(4-chlorophenyl)acetate;hydrochloride

• IUPAC Name: 1-morpholin-4-ylpropan-2-yl 2-(4-chlorophenyl)acetate;hydrochloride
• InChI: InChI=1S/C15H20ClNO3.ClH/c1-12(11-17-6-8-19-9-7-17)20-15(18)10-13-2-4-14(16)5-3-13;/h2-5,12H,6-11H2,1H3;1H
• InChI Key: YCTLKKIVHZJTDH-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCOCC1)OC(=O)CC2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C15H21Cl2NO3
• Molecular Weight: 334.2 g/mol

Description

1-Morpholin-4-ylpropan-2-yl 2-(4-chlorophenyl)acetate;hydrochloride is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound features a morpholine ring, a chlorophenyl group, and an acetate moiety, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Morpholin-4-ylpropan-2-yl 2-(4-chlorophenyl)acetate;hydrochloride typically involves the following steps:

Formation of the Morpholine Ring: The morpholine ring can be synthesized through the reaction of diethanolamine with sulfuric acid, followed by neutralization with sodium hydroxide.

Attachment of the Chlorophenyl Group: The chlorophenyl group is introduced via a nucleophilic substitution reaction, where 4-chlorobenzyl chloride reacts with the morpholine derivative.

Formation of the Acetate Moiety: The final step involves the esterification of the intermediate compound with acetic anhydride to form the acetate ester.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-Morpholin-4-ylpropan-2-yl 2-(4-chlorophenyl)acetate;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the chlorophenyl group, where nucleophiles like amines or thiols replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of reduced derivatives with hydrogenated functional groups.

Substitution: Formation of substituted derivatives with various functional groups replacing the chlorine atom.

Scientific Research Applications

1-Morpholin-4-ylpropan-2-yl 2-(4-chlorophenyl)acetate;hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-Morpholin-4-ylpropan-2-yl 2-(4-chlorophenyl)acetate;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Morpholin-4-ylpropanoic acid hydrochloride
• Morpholin-4-yl-acetic acid
• 2-Morpholinoacetic acid hydrochloride

Uniqueness

1-Morpholin-4-ylpropan-2-yl 2-(4-chlorophenyl)acetate;hydrochloride stands out due to its unique combination of a morpholine ring, chlorophenyl group, and acetate moiety. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.